![molecular formula C7H14ClF2NO2S B6205086 1-[3,3-difluoro-1-(methanesulfonylmethyl)cyclobutyl]methanamine hydrochloride CAS No. 2694728-01-1](/img/new.no-structure.jpg)
1-[3,3-difluoro-1-(methanesulfonylmethyl)cyclobutyl]methanamine hydrochloride
Overview
Description
1-[3,3-difluoro-1-(methanesulfonylmethyl)cyclobutyl]methanamine hydrochloride is a chemical compound with the molecular formula C7H14ClF2NO2S. It is characterized by the presence of a cyclobutyl ring substituted with difluoromethyl and methanesulfonylmethyl groups.
Preparation Methods
The synthesis of 1-[3,3-difluoro-1-(methanesulfonylmethyl)cyclobutyl]methanamine hydrochloride involves several steps. One common synthetic route includes the following steps:
Formation of the cyclobutyl ring: This can be achieved through cyclization reactions involving appropriate precursors.
Introduction of the difluoromethyl group: This step typically involves the use of difluoromethylating agents under specific reaction conditions.
Addition of the methanesulfonylmethyl group: This step involves sulfonylation reactions using methanesulfonyl chloride or similar reagents.
Formation of the hydrochloride salt: The final step involves the addition of hydrochloric acid to form the hydrochloride salt of the compound.
Industrial production methods may involve optimization of these steps to ensure high yield and purity of the final product.
Chemical Reactions Analysis
1-[3,3-difluoro-1-(methanesulfonylmethyl)cyclobutyl]methanamine hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.
Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
1-[3,3-difluoro-1-(methanesulfonylmethyl)cyclobutyl]methanamine hydrochloride has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.
Industry: The compound can be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-[3,3-difluoro-1-(methanesulfonylmethyl)cyclobutyl]methanamine hydrochloride involves its interaction with specific molecular targets. The difluoromethyl group can participate in hydrogen bonding and other interactions, while the methanesulfonylmethyl group can enhance the compound’s stability and reactivity. These interactions can affect various biological pathways and processes .
Comparison with Similar Compounds
1-[3,3-difluoro-1-(methanesulfonylmethyl)cyclobutyl]methanamine hydrochloride can be compared with other similar compounds, such as:
1-[3,3-difluoro-1-(methylsulfanyl)methyl]cyclobutylmethanamine hydrochloride: This compound has a similar structure but with a methylsulfanyl group instead of a methanesulfonyl group.
1-[3,3-difluoro-1-(methanesulfonylmethyl)cyclopropyl]methanamine hydrochloride: This compound has a cyclopropyl ring instead of a cyclobutyl ring.
The uniqueness of this compound lies in its specific combination of functional groups and ring structure, which can impart distinct chemical and biological properties .
Properties
CAS No. |
2694728-01-1 |
|---|---|
Molecular Formula |
C7H14ClF2NO2S |
Molecular Weight |
249.7 |
Purity |
95 |
Origin of Product |
United States |
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